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Compound of Interest

Compound Name: 7-Ethoxycoumarin-d5

Cat. No.: B602617 Get Quote

Essential Safety and Handling Guide for 7-
Ethoxycoumarin-d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 7-Ethoxycoumarin-d5. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical and Physical Properties

A summary of the key quantitative data for 7-Ethoxycoumarin-d5 is presented below for easy

reference.
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Property Value Reference

CAS Number 1189956-39-5 [1]

Molecular Formula C₁₁H₅D₅O₃ [2]

Molecular Weight 195.23 g/mol [2]

Appearance
Beige to very pale yellow

crystalline powder
[3][4]

Melting Point 87 - 90 °C [3]

Storage Temperature Room Temperature [1]

Purity ≥98% [5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 7-Ethoxycoumarin-d5 to

ensure the appropriate level of protection is used.[6] The following PPE is recommended to

minimize exposure and ensure safety.

Core PPE Requirements
Eye and Face Protection: At a minimum, safety glasses with side shields that conform to

NIOSH (US) or EN 166 (EU) standards are required.[7] For tasks with a splash hazard, such

as preparing solutions or transferring the compound, a face shield should be worn in addition

to safety goggles.[6]

Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this

compound.[6] For prolonged contact or when handling larger quantities, consider double-

gloving or using more robust, impervious gloves. Always dispose of contaminated gloves

immediately after use in accordance with laboratory and local regulations.[7]

Body Protection: A standard laboratory coat is mandatory.[6] For procedures with a higher

risk of contamination, consider using impervious or chemical-resistant clothing.[7] Ensure

that long pants and closed-toe shoes are worn at all times in the laboratory.[6]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a laboratory fume hood or with local exhaust ventilation, especially when handling the solid

compound to avoid the formation of dust and aerosols.[4][7] If ventilation is inadequate, a

NIOSH-approved respirator may be necessary.[8][9]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Step-by-Step Handling Protocol
Preparation and Inspection: Before starting any work, ensure the fume hood or ventilated

area is functioning correctly. Inspect all PPE for damage and ensure it is the correct size and

type.

Weighing the Compound:

Perform all weighing operations within a fume hood or a ventilated balance enclosure to

minimize inhalation of the powder.

Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.[7]

Solution Preparation:

7-Ethoxycoumarin-d5 is soluble in organic solvents such as DMSO and

dimethylformamide (DMF).[5]

When dissolving, add the solvent to the solid slowly to prevent splashing. If using a volatile

solvent, ensure the process is carried out in a fume hood.

For aqueous solutions, it is recommended to first dissolve the compound in DMF and then

dilute with the aqueous buffer.[5]

Post-Handling:

After handling, decontaminate the work area.

Wash hands thoroughly with soap and water, even after wearing gloves.[7]
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Disposal Plan
Solid Waste: All solid waste contaminated with 7-Ethoxycoumarin-d5, including used

gloves, weigh boats, and paper towels, should be placed in a clearly labeled, sealed waste

container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and properly labeled hazardous waste container.

Final Disposal: All waste must be disposed of through a licensed professional waste disposal

service in accordance with local, state, and federal regulations.[7] Do not pour any waste

down the drain.[7]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 7-Ethoxycoumarin-
d5, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 7-Ethoxycoumarin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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